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Compound of Interest

Compound Name: 3-Bromofluorobenzene-13C6

Cat. No.: B12055716 Get Quote

An In-depth Technical Guide to 3-Bromofluorobenzene-¹³C₆

This guide provides a comprehensive overview of the chemical properties, synthesis, and

applications of 3-Bromofluorobenzene-¹³C₆, an isotopically labeled compound crucial for

research and development in the pharmaceutical and chemical industries. This document is

intended for researchers, scientists, and drug development professionals.

Core Chemical Properties
3-Bromofluorobenzene-¹³C₆ is the ¹³C isotopically labeled version of 3-Bromofluorobenzene.[1]

The incorporation of six carbon-13 atoms results in a mass shift of +6, making it a valuable tool

in quantitative analysis and mechanistic studies. The physical and chemical properties of the

labeled compound are nearly identical to the unlabeled analogue, with the primary difference

being the molecular weight.
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Reference

Molecular Formula C₆H₄BrF ¹³C₆H₄BrF [1][2]

Molecular Weight 175.00 g/mol 180.95 g/mol [1][2]

CAS Number 1073-06-9 1173020-50-2 [1][3]

Appearance
Clear, colorless to

light yellow liquid
- [4][5]

Boiling Point 149-151 °C (lit.) 149-151 °C (lit.) [6]

Melting Point -8 °C - [4]

Density
1.567 g/mL at 25 °C

(lit.)
1.620 g/mL at 25 °C [6]

Refractive Index

(n²⁰/D)
1.526 (lit.) - [6]

Flash Point 102 °F - [4]

Water Solubility Insoluble (0.4 g/L) - [4]

Isotopic Purity N/A 99 atom % ¹³C

Chemical Purity >98.0% (GC) 95% - 99% (CP) [5][7]

Synthesis and Reactivity
3-Bromofluorobenzene is a versatile aromatic compound used extensively in organic synthesis.

[8] Its reactivity allows for the introduction of diverse functional groups, making it a valuable

building block for pharmaceuticals, agrochemicals, and advanced materials like liquid crystals.

[8][9] It is frequently used in cross-coupling reactions, such as Suzuki and Sonogashira

reactions, to construct complex molecular architectures.[8]

The isotopic labeling with ¹³C does not significantly alter the chemical reactivity, allowing 3-

Bromofluorobenzene-¹³C₆ to be used as a direct substitute for the unlabeled compound in

synthetic procedures where subsequent analysis requires mass differentiation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.medchemexpress.com/3-bromofluorobenzene-13c6.html
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-3-fluorobenzene
https://www.medchemexpress.com/3-bromofluorobenzene-13c6.html
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-3-fluorobenzene
https://www.medchemexpress.com/3-bromofluorobenzene-13c6.html
https://www.bldpharm.com/products/1073-06-9.html
https://www.chemwhat.com/3-bromofluorobenzene-cas-1073-06-9/
https://www.tcichemicals.com/KR/ko/p/B0882
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5112021.htm
https://www.chemwhat.com/3-bromofluorobenzene-cas-1073-06-9/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5112021.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5112021.htm
https://www.chemwhat.com/3-bromofluorobenzene-cas-1073-06-9/
https://www.chemwhat.com/3-bromofluorobenzene-cas-1073-06-9/
https://www.tcichemicals.com/KR/ko/p/B0882
https://www.eurisotop.com/3-bromofluorobenzene-13c6-99-chemical-purity-95
https://www.chemimpex.com/products/45801
https://www.chemimpex.com/products/45801
https://www.nbinno.com/article/pharmaceutical-intermediates/chemistry-innovation-3-bromofluorobenzene-drives-product-development-lw
https://www.chemimpex.com/products/45801
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12055716?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols and Methodologies
General Synthesis of m-Bromofluorobenzene:

A common laboratory-scale synthesis involves the following steps:

Reaction Setup: A mixture of a diaryliodonium salt (0.5 mmol), a methylene halide (0.75

mmol), and acetonitrile (1 mL) is added to a 10 mL reaction tube.[6]

Heating: The reaction mixture is heated to 80 °C for 2 hours with vigorous stirring.[6]

Workup: After the reaction is complete (monitored by TLC or GC), the mixture is cooled to

room temperature, and 5 mL of water is added.[6]

Extraction: The product is extracted with ethyl acetate (3 x 10 mL).[6]

Purification: The combined organic layers are washed with water, dried with anhydrous

sodium sulfate, and the solvent is evaporated under reduced pressure. The crude product is

then purified by silica gel column chromatography using petroleum ether and ethyl acetate

as eluents.[6]

Confirmation: The structure of the purified m-bromofluorobenzene is confirmed by ¹H NMR

and ¹³C NMR.[6][10]

Logical Relationship of 3-Bromofluorobenzene and its ¹³C₆ Isotope
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Caption: Relationship between 3-Bromofluorobenzene and its ¹³C₆ variant and their

applications.

Applications in Research and Drug Development
Stable isotope-labeled compounds like 3-Bromofluorobenzene-¹³C₆ are essential tools in

modern research.

Tracers for Quantitation: Heavy isotopes of elements like carbon are incorporated into drug

molecules to serve as tracers for quantification during the drug development process.[1] This

is particularly useful in pharmacokinetic studies.[1]
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Internal Standards: Due to its identical chemical behavior and distinct mass, it is an ideal

internal standard for mass spectrometry-based assays, ensuring accurate quantification of

the unlabeled analogue in complex biological matrices.

Metabolic Flux Analysis: ¹³C-labeled compounds are widely used in metabolic flux analysis to

trace the metabolic fate of molecules in biological systems.[1]

High-Resolution NMR: The ¹³C enrichment provides a strong signal for ¹³C NMR

spectroscopy, aiding in structural elucidation and reaction mechanism studies.

Experimental Workflow: Synthesis and Purification
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Caption: Workflow for the synthesis and purification of 3-Bromofluorobenzene.

Safety and Handling
3-Bromofluorobenzene is classified as a hazardous chemical.[11]

Hazards: It is a flammable liquid and vapor.[11][12] It causes skin irritation and serious eye

irritation and may cause respiratory irritation.[11][13] Vapors may form explosive mixtures

with air and can travel to an ignition source and flash back.[11][14]

Handling Precautions: Use in a well-ventilated area and keep away from heat, sparks, and

open flames.[13][14] All metal parts of equipment must be grounded to avoid ignition by

static electricity discharge.[14] Wear appropriate personal protective equipment (PPE),
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including protective gloves, clothing, and eye/face protection.[13] Avoid breathing mist,

vapors, or spray.[11]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place

designated as a flammables area.[11][13]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, regional, and national regulations.[13] Do not let the product enter

drains.[12]

This information is based on the unlabeled compound, and the isotopically labeled version

should be handled with the same precautions. Always consult the specific Safety Data Sheet

(SDS) before handling.[11][12][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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